Allyl 4-(aminosulfonyl)benzoate

• CAS RN: 103204-31-5
• Molecular Formula: C10H11NO4S
• Molecular Weight: 241.27 g/mol
• IUPAC Name: prop-2-enyl 4-sulfamoylbenzoate
• InChI: InChI=1S/C10H11NO4S/c1-2-7-15-10(12)8-3-5-9(6-4-8)16(11,13)14/h2-6H,1,7H2,(H2,11,13,14)
• InChI Key: VWKMDRWBZTWKNM-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC(=O)C1=CC=C(C=C1)S(=O)(=O)N

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of allyl 4-(aminosulfonyl)benzoate typically involves a multi-step process. One common method starts with the alkylation of 4-aminobenzoic acid to introduce the allyl group. This is followed by esterification to form the benzoate ester.

Industrial Production Methods

Industrial production methods for this compound are designed to maximize yield and efficiency. These methods often employ high-yielding reactions under mild conditions to ensure the stability of the compound. The use of catalysts and optimized reaction conditions is common to enhance the overall efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

Allyl 4-(aminosulfonyl)benzoate undergoes various chemical reactions, including:

Oxidation: The allyl group can be oxidized to form corresponding epoxides or alcohols.

Reduction: The nitro group can be reduced to an amine.

Substitution: The benzoate moiety can undergo electrophilic aromatic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3) under acidic conditions

Major Products Formed

Oxidation: Epoxides or alcohols.

Reduction: Amines.

Substitution: Halogenated or nitrated benzoate derivatives

Scientific Research Applications

Allyl 4-(aminosulfonyl)benzoate has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential as a local anesthetic and its interactions with biological membranes.

Medicine: Explored for its potential therapeutic effects, including its use as an antimicrobial agent.

Industry: Utilized in the production of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of allyl 4-(aminosulfonyl)benzoate involves its interaction with specific molecular targets. The compound can interact with enzymes and receptors, leading to various biological effects. For example, its potential as a local anesthetic is attributed to its ability to block sodium ion channels, thereby inhibiting nerve impulse transmission .

Comparison with Similar Compounds

Similar Compounds

Benzocaine: A local anesthetic with a similar 4-aminobenzoate structure.

Procaine: Another local anesthetic with a similar mechanism of action.

Tetracaine: A more potent local anesthetic with a similar chemical structure.

Uniqueness

Allyl 4-(aminosulfonyl)benzoate is unique due to the presence of the allyl group, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for specific applications where other similar compounds may not be as effective .

Synthesis routes and methods

Procedure details

To a suspension of 4-Sulfamoyl-benzoic acid (2.0 g, 9.94 mmol) and sodium bicarbonate (0.84 g, 9.94 mmol) in DMF (20 mL) was added allyl iodide (0.91 mL, 9.94 mmol) and stirred at room temperature overnight under argon. The reaction was quenched with water, extracted with EtOAc and dried over Na2SO4. After removing the solvent under reduced pressure, the crude product was used in the next reaction without further purification. 1H NMR (400 MHz, CDCl3) δ8.20 (d, 2H), 8.00 (d, 2H), 6.06 (m, 1H), 5.40 dd, 2H), 5.02 (s, 2H), 4.96 (d, 2H). MH+ 243.